molecular formula C7H10KN3O3 B1405705 Potassium 3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate CAS No. 1796955-15-1

Potassium 3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate

Cat. No. B1405705
CAS RN: 1796955-15-1
M. Wt: 223.27 g/mol
InChI Key: LWPQWZPQSDTJLZ-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Potassium 3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate is a unique compound with distinct physical, chemical, and biological properties. It has a molecular weight of 223.27 g/mol and a molecular formula of C7H10KN3O3 .


Molecular Structure Analysis

The molecular structure of this compound consists of a potassium ion (K+), a dimethylamino group (N(CH3)2), an oxadiazole ring (a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom), and a propanoate group (CH2CH2COO-) .


Physical And Chemical Properties Analysis

This compound has a molecular weight of 223.27 g/mol and a molecular formula of C7H10KN3O3 . Unfortunately, other physical and chemical properties such as boiling point, melting point, and solubility were not available in the web search results.

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis Techniques : Research shows advancements in the synthesis of 1,2,4-oxadiazole derivatives. For instance, Descotes et al. (1990) explored the synthesis of chiral 4,5-dihydro-1,2,4-oxadiazoles, which can be connected to the broader class of compounds including Potassium 3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate (Descotes, Cottier, Faure, & Srivastava, 1990). Additionally, Rostamizadeh et al. (2010) developed a one-pot method for synthesizing 3,5-disubstituted-1,2,4-oxadiazoles, highlighting the efficiency of certain catalysts in this process (Rostamizadeh, Ghaieni, Aryan, & Amani, 2010).

  • Chemical Reactions and Properties : Jäger et al. (2002) investigated the reaction of N-alkyl-N-methyl-N-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]amine, contributing to the understanding of the chemical behavior of 1,2,4-oxadiazole derivatives (Jäger, Laggner, Mereiter, & Holzer, 2002). Hett et al. (2002) described the large-scale preparation of related oxadiazol-5-one compounds, addressing scale-up and safety issues in the synthesis process (Hett, Krähmer, Vaulont, Leschinsky, Snyder, & Kleine, 2002).

Biomedical and Pharmaceutical Applications

  • Antimicrobial Properties : Fuloria et al. (2009) synthesized new oxadiazoles with significant antimicrobial activity, which is relevant for the broader family of 1,2,4-oxadiazoles, including this compound (Fuloria, Singh, Shaharyar, & Ali, 2009).

  • Inhibition of Detoxification Enzymes : Maciel et al. (2020) explored 1,2,4-oxadiazole derivatives as inhibitors of detoxification enzymes in mosquitoes, which is a crucial step in controlling vector-borne diseases. This research underlines the potential of 1,2,4-oxadiazole derivatives in vector control (Maciel, Barbosa, de Alencar-Filho, Soares, & Dos Anjos, 2020).

Material Science and Chemical Engineering

  • Synthesis in Material Science : The work by An et al. (2015) on the synthesis of water-soluble thermo-sensitive resins with tertiary amine oxide substituents demonstrates the application of similar compounds in material science, particularly in thermal laser imaging applications (An, Yu, Pu, & Li, 2015).

  • Large-Scale Production Techniques : Large-scale preparation and handling of 1,2,4-oxadiazole derivatives, as reported by Hett et al. (2002), are crucial for their application in industrial settings, emphasizing the importance of safety and efficiency in the manufacturing process (Hett et al., 2002).

Safety and Hazards

The safety and hazards of Potassium 3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate are not specified in the web search results .

properties

IUPAC Name

potassium;3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H11N3O3.K/c1-10(2)7-8-5(13-9-7)3-4-6(11)12;/h3-4H2,1-2H3,(H,11,12);/q;+1/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LWPQWZPQSDTJLZ-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=NOC(=N1)CCC(=O)[O-].[K+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H10KN3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

223.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1796955-15-1
Record name potassium 3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Potassium 3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate
Reactant of Route 2
Reactant of Route 2
Potassium 3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate
Reactant of Route 3
Potassium 3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate
Reactant of Route 4
Potassium 3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate
Reactant of Route 5
Potassium 3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate
Reactant of Route 6
Potassium 3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.